Cas no 111042-89-8 (Methyl 3-aminothieno[2,3-b]pyridine-2-carboxylate)

Methyl 3-aminothieno[2,3-b]pyridine-2-carboxylate is a heterocyclic compound featuring a fused thienopyridine core with an ester and an amino functional group. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The presence of both electron-donating (amino) and electron-withdrawing (ester) groups enhances its reactivity, enabling diverse derivatization pathways. Its rigid bicyclic framework contributes to stability while maintaining synthetic versatility. The compound is commonly utilized in medicinal chemistry for constructing kinase inhibitors and other therapeutic agents due to its ability to mimic privileged pharmacophores. High purity grades are typically available to ensure consistent performance in research and industrial applications.
Methyl 3-aminothieno[2,3-b]pyridine-2-carboxylate structure
111042-89-8 structure
Product Name:Methyl 3-aminothieno[2,3-b]pyridine-2-carboxylate
CAS No:111042-89-8
MF:C9H8N2O2S
MW:208.237020492554
MDL:MFCD00174679
CID:137192
PubChem ID:2820896
Update Time:2025-06-07

Methyl 3-aminothieno[2,3-b]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-aminothieno[2,3-b]pyridine-2-carboxylate
    • Methyl 3-aminothiopheno[2,3-b]pyridine-2-carboxylate
    • METHYL-3-AMINOTHIOPHENO[2,3-B]PYRIDINE-2-CARBOXYLATE
    • Thieno[2,3-b]pyridine-2-carboxylicacid, 3-amino-, methyl ester
    • 3-AMINO
    • 3-AMINO-2-CARBOMETHOXYTHIENO[2,3-B]PYRIDINE
    • 3-Amino-thieno[2,3-b]pyridine-2-carboxylic acid methyl este
    • 3-Amino-Thieno[2,3-b]Pyridine-2-carboxylic Acid Methyl Ester
    • AKOS 93608
    • 2-(Methoxycarbonyl)thieno[2,3-b]pyridin-3-amine
    • 3-AMino-thieno[2,3-b]pyridin-2-carboxylic acid Methyl ester
    • 3-aminothieno[2,3-b]pyridine-2-carboxylic acid methyl ester
    • Thieno[2,3-b]pyridine-2-carboxylic acid, 3-amino-, methyl ester (9CI)
    • 3-Amino-2-(methoxycarbonyl)-7-azabenzo[b]thiophene, 3-Amino-2-(methoxycarbonyl)thieno[2,3-b]pyridine
    • STCNNBXPNILVDE-UHFFFAOYSA-N
    • Methyl 3-aminothieno[2,3-b]picolinate
    • Maybridge3_003823
    • HMS1441N17
    • HMS3436J08
    • BCP09375
    • F30465
    • IDI1_015210
    • MFCD00174679
    • SCHEMBL2896095
    • AMY30307
    • 2X-0705
    • Thieno[2,3-b]pyridine-2-carboxylic acid, 3-amino-, methyl ester
    • Z274771328
    • A894813
    • F3358-0324
    • SR-01000645229-1
    • FT-0642715
    • CS-0042791
    • BB 0242314
    • AKOS000281802
    • Dimethyl2-methyladipate
    • EN300-70599
    • 3-Amino-thieno[2,3-b]pyridine-2-carboxylic acid methyl ester
    • CCG-56260
    • DTXSID20384874
    • W-204746
    • SY041946
    • 111042-89-8
    • ALBB-004827
    • STK262263
    • DB-040949
    • 3-Amino-thieno[2,3-?]pyridine-2-carboxylic acid methyl ester
    • FM57205
    • Methyl 3-aminothieno[2,3-?]pyridine-2-carboxylate
    • MDL： MFCD00174679
    • Inchi： 1S/C9H8N2O2S/c1-13-9(12)7-6(10)5-3-2-4-11-8(5)14-7/h2-4H,10H2,1H3
    • InChI Key： STCNNBXPNILVDE-UHFFFAOYSA-N
    • SMILES： S1C(C(=O)OC)=C(C2=CC=CN=C12)N

Computed Properties

  • Exact Mass: 208.03100
  • Monoisotopic Mass: 208.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93.4
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.422
  • Melting Point: 198-200°C
  • Boiling Point: 377.6°C at 760 mmHg
  • Flash Point: 182.1°C
  • Refractive Index: 1.699
  • PSA: 93.45000
  • LogP: 2.24630

Methyl 3-aminothieno[2,3-b]pyridine-2-carboxylate Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

Methyl 3-aminothieno[2,3-b]pyridine-2-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 3-aminothieno[2,3-b]pyridine-2-carboxylate Pricemore >>

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abcr
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Methyl 3-aminothieno[2,3-b]pyridine-2-carboxylate; .
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